Cas no 3056-18-6 (2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine)

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine is a key intermediate in nucleoside chemistry, widely utilized in the synthesis of modified purine derivatives and antiviral or anticancer agents. The acetyl-protected ribofuranosyl group enhances stability and facilitates selective deprotection for further functionalization. Its dichloropurine moiety offers reactivity for nucleophilic substitution, enabling precise modifications at the 2- and 6-positions. This compound is particularly valuable in medicinal chemistry research due to its compatibility with glycosylation reactions and its role in producing bioactive nucleoside analogs. High purity and well-defined structure ensure reproducibility in synthetic applications, making it a reliable building block for oligonucleotide and prodrug development.

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine structure

3056-18-6 structure

Product Name:2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine

CAS No:3056-18-6

MF:C₁₆H₁₆Cl₂N₄O₇

MW:447.226841926575

MDL:MFCD02093101

CID:320770

PubChem ID:10253027

Update Time:2025-05-22

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine Chemical and Physical Properties

Names and Identifiers

- 9H-Purine,2,6-dichloro-9-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)-
- 2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine
- (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(2,6-dichloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate
- [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(2,6-dichloropurin-9-yl)oxolan-2-yl]methyl acetate
- [3,4-Bis(acetyloxy)-5-(2,6-dichloro-9H-purin-9-yl)oxolan-2-yl]methyl acetate
- 2,6-DICHLORO-9-(2’,3’,5’-TRI-O-ACETYL-B-D-RIBOFURANOSYL)PURINE
- [4-acetyloxy-5-(acetyloxymethyl)-2-(2,6-dichloropurin-9-yl)oxolan-3-yl] acetate
- [4-acetyloxy-5-(acetyloxymethyl)-2-(2,6-dichloropurin-9-yl)oxolan-3-yl] ethanoate
- 2,6-DICHLORO-9-(2,3,5-TRI-O-ACETYL-B-D-RIBOFURANOSYL)-9H-PURINE
- 9-[2,3,5-TRI-O-ACETYL-SS-D-RIBOFURANOSYL]-2,6-DICHLOROPURINE
- acetic acid [4-acetoxy-5-(acetoxymethyl)-2-(2,6-dichloropurin-9-yl)tetrahydrofuran-3-yl] ester
- 2,6-Dichloro-9-(2',3',5'-tri-O-acetyl-beta-D-ribofuranosyl)purine
- NSC 76763
- 2,6-Dichloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)purine
- 9-[2,3,5-Tri-O-acetyl-beta-D-ribofuranosyl]-2,6-dichloropurine
- 9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-2,6-dichloropurine
- 2,6-Dichloro-9-(2',3',5'-tri-O-acetyl-b-D-ribofuranosyl)purine
- [(2R,3R,4R,5R)-3,4-bis(acetyloxy)-5-(2,6-dichloro-9H-purin-9-yl)oxolan-2-yl]methyl acetate
- SCHEMBL3770300
- AS-2049
- 2,6-Dichloro-9-(2 inverted exclamation mark ,3 inverted exclamation mark ,5 inverted exclamation mark -tri-O-acetyl-
- 2,6-Dichloro-9-(2',3',5'-tri-O-acetyl-?-D-ribofuranosyl)purine
- 9-(2,3,5-tri- O-acetyl-beta-D-ribofuranosyl)-2,6-dichloro-9H-purine
- 3056-18-6
- PYXZXWLFAMZVPY-SDBHATRESA-N
- 2,6-dichloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-9H-purine
- AKOS025392257
- (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(2,6-dichloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyldiacetate
- 9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-2,6-di-chloro-9H-purine
- 9H-Purine, 2,6-dichloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-
- C16H16Cl2N4O7
- A-D-ribofuranosyl)purine
- 9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-2,6-dichloro-9H-purine
- D70543
- MFCD02093101
- 2,6-Dichloro-9-(2',3',5'-tri-O-acetyl-beta-D-ribofuranosyl)-9H-purine
- (2R,3R,4R,5R)-4-(acetyloxy)-2-[(acetyloxy)methyl]-5-(2,6-dichloro-9H-purin-9-yl)tetrahydro-3-furanyl acetate
- [(2R,3R,4R,5R)-3,4-BIS(ACETYLOXY)-5-(2,6-DICHLOROPURIN-9-YL)OXOLAN-2-YL]METHYL ACETATE
- DA-70397
- MDL： MFCD02093101
- Inchi： 1S/C16H16Cl2N4O7/c1-6(23)26-4-9-11(27-7(2)24)12(28-8(3)25)15(29-9)22-5-19-10-13(17)20-16(18)21-14(10)22/h5,9,11-12,15H,4H2,1-3H3/t9-,11-,12-,15-/m1/s1
- InChI Key： PYXZXWLFAMZVPY-SDBHATRESA-N
- SMILES： ClC1C2=C(N=C(N=1)Cl)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

Exact Mass: 446.04000
Monoisotopic Mass: 446.0396043g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 29
Rotatable Bond Count: 8
Complexity: 657
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 132Å²

Experimental Properties

Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 160-161 ºC
Boiling Point: 555.3°C at 760 mmHg
Solubility: Very slightly soluble (0.54 g/l) (25 º C),
PSA: 131.73000
LogP: 1.45700

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Inert atmosphere,2-8°C

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB336524-1 g	2,6-Dichloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)purine; 95%	3056-18-6		1g	€91.00	2023-06-21
abcr	AB336524-5 g	2,6-Dichloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)purine; 95%	3056-18-6		5g	€188.20	2023-06-21
abcr	AB336524-25 g	2,6-Dichloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)purine; 95%	3056-18-6		25g	€696.90	2023-06-21
TRC	D435850-500mg	2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine	3056-18-6		500mg	$104.00	2023-05-18
TRC	D435850-1g	2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)purine	3056-18-6		1g	$ 167.00	2023-09-07
TRC	D435850-2g	2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine	3056-18-6		2g	$276.00	2023-05-18
TRC	D435850-5g	2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)purine	3056-18-6		5g	$ 437.00	2023-09-07
TRC	D435850-10g	2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine	3056-18-6		10g	$827.00	2023-05-18
Alichem	A159002998-25g	(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(2,6-dichloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate	3056-18-6	97%	25g	$291.20	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IG242-1g	2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine	3056-18-6	97%	1g	230.0CNY	2021-07-14

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine Production Method

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:3056-18-6)2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine

Order Number:A820434

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:12

Price ($):325.0

Email:sales@amadischem.com

Product Official Link

NewCan Biotech Limited

Gold Member

Audited Supplier

(CAS:3056-18-6)2,6-Dichloro-9-(2,3,5-tri-o-acetyl-β-D-ribofuranosyl)-9H-purine

Order Number:NC12075

Stock Status:

Quantity:10g

Purity:97%

Pricing Information Last Updated:Friday, 18 July 2025 16:07

Price ($):Price inquiry

Email:sales@newcanbio.com

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine Related Literature

1. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Related Categories

3056-18-6 (2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine) Related Products

Recommended suppliers